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Get Quote

Executive Summary & Registry Clarification

In chemical informatics and drug development, registry misattributions can severely derail
experimental workflows and procurement. It is imperative to establish correct nomenclature
before proceeding with any technical methodology.

Critical Clarification: The registry number CAS 5345-42-6 frequently misattributed in aggregate
databases actually corresponds to 3-Methyl-2-nitroanisole (Molecular Formula: CBHINO3), a
completely different aromatic compound used primarily as a dye and pharmaceutical
intermediate[1].

The correct registry number for 4-(Pyridin-3-yloxy)phthalic acid is CAS 808117-87-5[2]. This
compound is a highly valuable, V-shaped bifunctional organic linker. Featuring both a pyridyl
nitrogen and an ortho-dicarboxylic acid moiety, it is extensively utilized in the synthesis of
advanced Metal-Organic Frameworks (MOFs), coordination polymers, and high-performance
polyimides. This whitepaper focuses exclusively on the verified properties, synthesis, and
applications of CAS 808117-87-5.

Physicochemical Profiling
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The structural asymmetry and dual-functional nature of 4-(Pyridin-3-yloxy)phthalic acid
dictate its behavior in solution and during crystallization. The ortho-dicarboxylic acid groups
exhibit distinct pKa values (typically ~2.89 and ~5.51 for related phthalic acids[3]), allowing for
pH-controlled stepwise deprotonation during coordination reactions.

Table 1: Quantitative Chemical & Physical Properties

Property Verified Data

Chemical Name 4-(Pyridin-3-yloxy)phthalic acid

Corrected CAS Number 808117-87-5[2]

Molecular Formula C13HINO5[2]

Molecular Weight 259.218 g/mol [2]

InChlKey GHOIWWGUPHCJIX-UHFFFAOY SA-N[2]
Structural Features Pyridyl ether linkage, ortho-dicarboxylic acid
Coordination Sites 1 x Pyridyl Nitrogen, 4 x Carboxylate Oxygens

De Novo Synthesis & Mechanistic Causality

The synthesis of 4-(Pyridin-3-yloxy)phthalic acid requires a two-stage process: a
Nucleophilic Aromatic Substitution (SNAr) to form a phthalonitrile intermediate[4], followed by
rigorous alkaline hydrolysis.

Precursors:
4-Fluorophthalonitrile ——
+ 3-Hydroxypyridine

Nucleophilic
SNAr Reaction Substitution
(K2C03, DMF, 100°C)

Intermediate: Alkaline Hydrolysis

— Target Product:
(KOH, EtOH/H20, Reflux)

recipitation
(HCl to pH 2-3) 4-(Pyridin-3-yloxy)phthalic acid

4-(Pyridin-3-yloxy)phthalonitrile
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Figure 1: Step-by-step synthetic workflow for 4-(Pyridin-3-yloxy)phthalic acid.

Protocol 1: Ligand Synthesis Workflow

Step 1: SNAr Reaction
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» Action: Dissolve 4-fluorophthalonitrile and 3-hydroxypyridine in anhydrous N,N-
Dimethylformamide (DMF). Add Potassium Carbonate (K2COs) and heat the mixture to
100°C under an inert argon atmosphere for 12 hours.

o Causality: K2COs is selected as a mild base because it effectively deprotonates the hydroxyl
group of 3-hydroxypyridine to form a highly nucleophilic phenoxide-equivalent, without being
strong enough to trigger premature hydrolysis or degradation of the sensitive nitrile groups.
DMF is chosen as the solvent because its high dielectric constant and polar aprotic nature
stabilize the Meisenheimer complex transition state during the SNAr reaction.

 Validation: Monitor via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (3:1)
eluent. The complete disappearance of the 4-fluorophthalonitrile spot confirms the formation
of 4-(3-pyridyloxy)phthalonitrile[4].

Step 2: Alkaline Hydrolysis & Precipitation

» Action: Isolate the intermediate and suspend it in an aqueous ethanolic solution of
Potassium Hydroxide (KOH). Reflux for 24 hours. Cool the mixture and slowly add
concentrated HCI until the pH reaches 2.0-2.5.

o Causality: Alkaline hydrolysis is strictly preferred over acidic hydrolysis for ortho-dinitriles.
Acidic conditions often stall at the formation of highly stable imide byproducts. KOH drives
the complete conversion of nitriles to soluble potassium carboxylates. Subsequent
acidification drops the pH below the pKa of the phthalic acid moiety (~2.89)[3], ensuring full
protonation and driving the precipitation of the neutral 4-(Pyridin-3-yloxy)phthalic acid.

 Validation: Confirm purity via *H-NMR (DMSO-d6). The spectrum must show the
disappearance of the nitrile carbon signal (~115 ppm in 133C-NMR) and the appearance of a
broad, integrating carboxylic acid -OH peak at ~13.0 ppm.

Coordination Chemistry & MOF Assembly

Because of its V-shaped geometry and the ~85° dihedral angle typically formed between the
phthalic and pyridyl rings[4], 4-(Pyridin-3-yloxy)phthalic acid is an exceptional candidate for
constructing luminescent or catalytically active MOFs. The ligand can bridge multiple metal
centers, utilizing both the hard carboxylate oxygens (ideal for lanthanides like Eu3*) and the
softer pyridyl nitrogen.
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Figure 2: Solvothermal assembly logic of MOFs using 4-(Pyridin-3-yloxy)phthalic acid.

Protocol 2: Solvothermal Synthesis of Europium MOF

This protocol outlines the synthesis of a luminescent Europium framework:
Eu(3+)C13H7NO5(2-)0.5C204(2-)*3H20][2].

+ Action: Dissolve 4-(Pyridin-3-yloxy)phthalic acid and Europium(lll) nitrate hexahydrate in a
mixed solvent system of ethanol and water. Add a catalytic amount of nitric acid (HNO3).
Transfer the mixture to a Teflon-lined stainless steel autoclave and heat at a constant
temperature for 48.0 hours[2]. Cool to room temperature at a controlled rate of 5°C/h.

« Causality: The addition of nitric acid acts as a crucial modulator. It competitively coordinates
with the Eu3* ions and suppresses the rapid deprotonation of the phthalic acid. This slows
down the nucleation rate, shifting the kinetic pathway toward the thermodynamic growth of
highly crystalline, defect-free MOF structures rather than amorphous coordination
precipitates. The sealed autoclave generates autogenous pressure, increasing precursor
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solubility and allowing reversible coordination bond formation—an essential "error-correction”
mechanism during lattice assembly.

« Validation: Post-synthesis, validate the framework integrity using Powder X-Ray Diffraction
(PXRD). Compare the experimental diffractogram against the simulated pattern generated
from single-crystal X-ray data. A matching pattern with sharp, well-defined peaks at low 20
angles (e.g., 5-10°) confirms the successful assembly of the porous crystalline phase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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